1-Methylbicyclo[3.1.0]hexan-3-one

• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol
• IUPAC Name: 1-methylbicyclo[3.1.0]hexan-3-one
• InChI: InChI=1S/C7H10O/c1-7-3-5(7)2-6(8)4-7/h5H,2-4H2,1H3
• InChI Key: GAOQDUBAAWSVOD-UHFFFAOYSA-N
• Canonical SMILES: CC12CC1CC(=O)C2

Description

1-Methylbicyclo[3.1.0]hexan-3-one (CAS 14845-46-6) is a synthetically accessible bicyclic ketone with a molecular formula of C7H10O and a molecular weight of 110.15 g/mol . It features a fused cyclopropane ring, which creates significant ring strain and imparts unique reactivity, making it a valuable scaffold in organic synthesis and medicinal chemistry research . Compounds based on the bicyclo[3.1.0]hexane core are of high interest in pharmaceutical research for designing conformationally locked nucleoside analogues . These rigid structures help elucidate the relationship between pseudosugar conformation and biological activity, particularly as probes for studying antiviral agents and enzyme interactions, such as with HIV-1 reverse transcriptase . The ketone functional group at the 3-position provides a versatile handle for further synthetic modification, allowing researchers to explore a wide range of derivatives. As a specialist building block, it is used in method development and studying reaction mechanisms, including photodecarbonylation reactions in the gas phase . This product is intended For Research Use Only and is not for diagnostic, therapeutic, or any other human use. Researchers should handle this compound with appropriate precautions in a well-ventilated laboratory setting.

Advanced Synthetic Methodologies for 1 Methylbicyclo 3.1.0 Hexan 3 One and Its Derivatives

Annulation and Cycloaddition Strategies for Bicyclo[3.1.0]hexane Core Formation

The construction of the bicyclo[3.1.0]hexane skeleton is often achieved through methods that build the five-membered ring onto a pre-existing cyclopropane (B1198618) or vice-versa. Annulation and cycloaddition reactions are powerful tools in this regard, offering convergent pathways to the target structure.

A novel and convergent approach to forming substituted bicyclo[3.1.0]hexanes involves the (3 + 2) annulation of cyclopropenes with aminocyclopropanes. nih.govrsc.org This method is significant as it represents the first (3 + 2) annulation of cyclopropenes and cyclopropanes, providing a convergent route to the bicyclo[3.1.0]hexane core. nih.gov The reaction proceeds under mild photoredox conditions, utilizing either an organic or an iridium-based photocatalyst and irradiation with blue LEDs. rsc.org

This strategy is particularly effective for creating bicyclo[3.1.0]hexanes with an all-carbon quaternary center at the bridgehead position. researchgate.net The reaction mechanism is predicated on the photoredox-mediated ring-opening of the aminocyclopropane, which then acts as a three-carbon component that cycloadds with the cyclopropene (B1174273) (the two-carbon component). nih.govrsc.org A notable feature of this methodology is its high diastereoselectivity, especially when difluorocyclopropenes are used in conjunction with a bulky, removable substituent on the cyclopropylaniline. nih.govrsc.org This high level of control provides access to valuable, stereochemically complex building blocks for medicinal chemistry. rsc.org

Table 1: Selected Examples of (3+2) Annulation of Cyclopropenes and Aminocyclopropanes nih.govresearchgate.net This table is interactive. You can sort and filter the data.

Cyclopropene Substrate	Aminocyclopropane Substrate	Catalyst	Yield (%)	Diastereomeric Ratio (dr)
Dimethyl 3,3-dimethylcyclopropene-1,2-dicarboxylate	N-(2,2-diphenylcyclopropyl)aniline	4CzIPN (organic)	85	>20:1
Dimethyl 3-phenylcyclopropene-1,2-dicarboxylate	N-(2-phenylcyclopropyl)-4-methoxyaniline	Ir(dF(CF3)ppy)2(dtbbpy)PF6	76	5:1
1,2-Difluoro-3,3-dimethylcyclopropene	N-(2,2-diphenylcyclopropyl)-2,4,6-trimethylaniline	4CzIPN (organic)	91	>20:1

A general strategy for preparing bicyclo[3.1.0]hexanes with diverse functional groups at the C6 position (the "tip" of the cyclopropane ring) employs a two-step sequence involving cross metathesis followed by an intramolecular cyclopropanation. acs.orgnih.gov This approach begins with a cyclopentene (B43876) precursor bearing a terminal olefin side chain. This olefin is then subjected to a cross-metathesis reaction with a variety of vinylated compounds, effectively installing a range of functional groups. acs.org

Following the introduction of the desired functionality, the precursor is converted into a diazo intermediate. A subsequent carbene-mediated intramolecular cyclopropanation, often catalyzed by rhodium or copper complexes, forges the cyclopropane ring to complete the bicyclo[3.1.0]hexane skeleton. acs.orgnih.gov This combined methodology allows for the diastereoselective introduction of chemically diverse substituents at the cyclopropane tip. However, a limitation was observed when substituents were electron-withdrawing groups, as this led to a competing [3 + 2] cycloaddition reaction. acs.orgnih.gov

Table 2: Functionalization at the Cyclopropane Tip via Cross Metathesis acs.org This table is interactive. You can sort and filter the data.

Metathesis Partner	Catalyst	Product Substituent at C6	Yield (%)
Triethoxyvinylsilane	Grubbs' 2nd Gen.	-Si(OEt)3	99
Diethoxyallylphosphonate	Grubbs' 2nd Gen.	-CH2P(O)(OEt)2	88
Diethoxyphosphinovinyl-1-one	Grubbs' 2nd Gen.	-P(O)(OEt)2	47

Radical and Carbene-Mediated Cyclopropanation Approaches

Intramolecular cyclopropanation reactions, particularly those mediated by radical or carbene intermediates, are among the most powerful methods for constructing the bicyclo[3.1.0]hexane system. These reactions form the three-membered ring from a suitably functionalized five-membered ring precursor.

A significant advancement in this area is the development of an intramolecular radical cyclopropanation that uses the simple α-methylene group of an aldehyde as the C1 source for the cyclopropane ring. d-nb.infonih.gov This method enables the single-step construction of bicyclo[3.1.0]hexane skeletons containing highly congested vicinal all-carbon quaternary stereocenters, a motif that is challenging to construct using traditional methods. d-nb.inforesearchgate.net

The reaction is facilitated by a cooperative catalyst system consisting of Cu(I) and a secondary amine. nih.gov A key advantage of this approach is its broad substrate scope, accommodating various terminal and internal alkenes. d-nb.info Furthermore, the methodology has been successfully extended to an asymmetric transformation, providing an enantioselective route to chiral bicyclo[3.1.0]hexanes. nih.goviitkgp.ac.in This asymmetric variant offers good to excellent enantioselectivity in the formation of two adjacent all-carbon quaternary stereocenters, making it a valuable tool for the synthesis of complex chiral molecules. d-nb.info

Carbene-mediated intramolecular cyclopropanations are a cornerstone for the synthesis of the bicyclo[3.1.0]hexane core. nih.gov In these reactions, a diazo compound, typically a diazoketoester, is treated with a transition metal catalyst (commonly rhodium- or copper-based) to generate a metallocarbene intermediate. This intermediate then undergoes an intramolecular addition to a tethered alkene to form the cyclopropane ring diastereoselectively. acs.orgacs.org

The stereochemical outcome of the cyclopropanation can be rationalized by a transition state that adopts a product-like pseudoboat conformation, which minimizes steric hindrance. acs.org The rigidity of the resulting bicyclo[3.1.0]hexane system, which is locked into a boat conformation, makes the stereochemical assignment straightforward. acs.org This versatile reaction has been applied to the synthesis of a wide array of substituted bicyclo[3.1.0]hexane derivatives. nih.gov Research has also explored the use of platinum and gold catalysts for related cycloisomerizations of enynes that proceed through carbene-like intermediates to yield bicyclo[3.1.0]hexan-3-one derivatives. researchgate.net

Ring Contraction and Rearrangement Pathways in Synthetic Routes

Alternative strategies to the bicyclo[3.1.0]hexane system involve the chemical transformation of larger ring systems through contraction or the rearrangement of isomeric scaffolds.

A classic approach involves a base-promoted ring contraction of an epoxy ketone derived from cyclohexane-1,4-dione. acs.orgnih.gov This Favorskii-type rearrangement provides a direct route to the bicyclo[3.1.0]hexane ring system. Another method utilizes a Wolff rearrangement, where the 3-diazo derivative of bicyclo[3.1.0]hexan-2-one undergoes thermal ring contraction to yield esters and amides of bicyclo[2.1.0]pentane-2-carboxylic acid. rsc.org While this leads to a different bicyclic system, it demonstrates a key rearrangement pathway of the bicyclo[3.1.0]hexane skeleton.

More complex cascade reactions have also been developed. For instance, O-vinyl oximes prepared from methyl bicyclo[3.1.0]hexan-2-ones can undergo a powerful cascade reaction under thermal or acidic conditions. nih.gov Mechanistic studies suggest this transformation proceeds via an electrocyclic ring-opening of the bicyclic system, followed by aromatization and a d-nb.infod-nb.info-sigmatropic rearrangement, ultimately leading to the de novo synthesis of complex benzannelated heterocycles like indoles and benzofurans. nih.gov Ruthenium-catalyzed rearrangements of ene-cyclopropenes have also been shown to produce alkenyl bicyclo[3.1.0]hexanes through a pathway involving the regioselective opening of the cyclopropene ring. acs.org

Base-Promoted Ring Contraction of Epoxy Ketone Precursors

A key strategy for constructing the bicyclo[3.1.0]hexane ring system involves the base-promoted ring contraction of a suitable precursor. researchgate.netnih.gov This approach leverages a Favorskii-type rearrangement mechanism on an epoxy ketone derived from a six-membered ring.

One notable application of this methodology is the synthesis of bicyclo[3.1.0]hexane-derived analogues of furanosyl rings. researchgate.netnih.govresearchgate.net The synthesis commences from cyclohexane-1,4-dione, which is converted into an epoxy ketone precursor. researchgate.netresearchgate.net Treatment of this epoxy ketone with a base induces a ring contraction, effectively transforming the cyclohexane (B81311) ring into the target bicyclo[3.1.0]hexane core. researchgate.netnih.gov This method is advantageous as it allows for the development of a synthetic route that can provide access to multiple target stereoisomers from a single precursor. researchgate.netnih.gov A late-stage resolution, for instance, through esterification with a chiral auxiliary like O-acetyl-(S)-mandelic acid, can be employed to separate enantiomers. researchgate.netresearchgate.net

Table 1: Key Steps in Base-Promoted Ring Contraction

Step	Description	Precursor/Reagent	Product	Reference
1	Formation of Epoxy Ketone	Cyclohexane-1,4-dione derivative	Epoxy Ketone	researchgate.netresearchgate.net
2	Ring Contraction	Base (e.g., hydroxide, alkoxide)	Bicyclo[3.1.0]hexane ketone	researchgate.netnih.gov

Diastereodivergent Synthesis via Transannular Alkylation Reactions

A sophisticated, diastereodivergent approach for synthesizing highly substituted bicyclo[3.1.0]hexanes utilizes a transannular alkylation reaction. researchgate.net This powerful strategy builds the bicyclic core by forming a bond across a larger ring, with asymmetric organocatalysis serving as the crucial tool for establishing all the stereocenters with high precision. researchgate.net

The process can be initiated through a Michael/Michael cascade reaction between an enal and a 4-alkenyl sulfamidate imine. researchgate.net This cascade, operating under an iminium/enamine activation manifold, produces a cyclohexane adduct fused with an oxathiazole-2,2-dioxide ring. Following isolation, this intermediate is subjected to a subsequent transannular alkylation and hydrolysis step. This is achieved through enamine activation using a primary amine, which facilitates the ring-closing reaction to form the bicyclo[3.1.0]hexane scaffold. researchgate.net This method allows for the selective synthesis of different diastereomers by carefully choosing the catalytic conditions. researchgate.net

Stereoselective and Enantioselective Methodologies for 1-Methylbicyclo[3.1.0]hexan-3-one Scaffolds

Achieving stereocontrol is paramount in modern synthesis, and numerous methods have been developed for the stereoselective and enantioselective construction of bicyclo[3.1.0]hexane systems.

One powerful technique is the intramolecular radical cyclopropanation. A copper(I)/secondary amine cooperative catalyst system can effect the single-step construction of bicyclo[3.1.0]hexane skeletons from unactivated alkenes using a simple α-methylene group of an aldehyde as the C1 source. d-nb.info This method has been successfully adapted for asymmetric synthesis, providing an effective route to enantioenriched bicyclo[3.1.0]hexanes that feature challenging vicinal all-carbon quaternary stereocenters with excellent enantioselectivity. d-nb.info

Another approach involves the one-step synthesis of 1-nitrobicyclo[3.1.0]hexanes from the conjugate adducts of nitroalkenes and allylmalonates, promoted by silver(I) oxide and iodine. nih.gov This reaction demonstrates high cis-selectivity in the formation of the cyclopentane (B165970) unit. nih.gov

Photoredox catalysis also provides a modern entry to these scaffolds. An iridium photoredox catalyst under blue LED irradiation can mediate a (3+2) annulation of cyclopropenes with cyclopropylanilines to convergently synthesize bicyclo[3.1.0]hexanes. rsc.orgresearchgate.net This reaction is highly diastereoselective, particularly when using difluorocyclopropenes, granting access to valuable building blocks for medicinal chemistry. rsc.org

Furthermore, transition metal-catalyzed cycloisomerization of enynes is a well-established route. Cationic rhodium(I) or gold(I) complexes, often paired with chiral phosphoramidite (B1245037) ligands, can catalyze the enantioselective cycloisomerization of 1,6-enynes to yield optically active bicyclo[3.1.0]hexanes. researchgate.net

Table 2: Overview of Stereoselective Synthetic Methods

Method	Catalyst/Reagents	Key Features	Product Type	Reference
Intramolecular Radical Cyclopropanation	Cu(I)/Secondary Amine	Asymmetric; forms vicinal quaternary centers	Enantioenriched Bicyclo[3.1.0]hexanes	d-nb.info
Nitroalkene Cyclization	Ag₂O / Iodine	High cis-selectivity	1-Nitrobicyclo[3.1.0]hexanes	nih.gov
(3+2) Annulation	Iridium Photoredox Catalyst	Convergent; highly diastereoselective	Substituted Bicyclo[3.1.0]hexanes	rsc.orgresearchgate.net

Integration of Bicyclo[3.1.0]hexan-3-one Intermediates in Total Synthesis Campaigns

The utility of the bicyclo[3.1.0]hexan-3-one scaffold is prominently displayed in its use as a key intermediate in the total synthesis of complex and biologically active molecules.

A compelling recent example is the synthesis of Lenacapavir, a first-in-class HIV capsid inhibitor. A crucial intermediate, (1R,5R)-2,2-dimethoxybicyclo[3.1.0]hexan-3-one, is synthesized via a scalable, enantioselective route starting from the inexpensive commodity (R)-epichlorohydrin. nih.govverixiv.orgacs.org The six-step synthesis features a four-step telescoped process to build the bicyclic ketone, followed by an iodine-promoted hydroxylation and an Albright-Goldman oxidation to furnish the desired intermediate in good yield and excellent enantiomeric purity. nih.govverixiv.org This process has been successfully demonstrated on a hundred-gram scale, highlighting its practicality for pharmaceutical development. nih.gov

The bicyclo[3.1.0]hexane template is also central to the synthesis of conformationally locked nucleoside analogues, which are important tools in medicinal chemistry. An intramolecular olefin keto-carbene cycloaddition reaction has been used to create the bicyclic template, which serves as a direct precursor to rigid nucleosides locked in a specific conformation. acs.orgacs.org This strategy was successfully applied to the synthesis of a conformationally locked adenosine (B11128) analogue. acs.org

Detailed Conformational and Structural Elucidation of Bicyclo 3.1.0 Hexan 3 One Systems

Conformational Analysis of the Bicyclo[3.1.0]hexane Ring System

The fusion of the three-membered and five-membered rings imposes significant geometric constraints, leading to a conformationally restricted system. Understanding these constraints is fundamental to predicting the molecule's reactivity and interactions.

Extensive computational and experimental studies have consistently demonstrated that the bicyclo[3.1.0]hexane skeleton predominantly adopts a boat-like conformation. ethz.ch This preference is a direct consequence of the fused cyclopropane (B1198618) ring, which forces the five-membered ring out of its typical envelope or twist conformations. researchgate.net Unlike a simple cyclohexane (B81311) ring, a chair-like conformer in the bicyclo[3.1.0]hexane system would introduce excessive strain. Therefore, the boat-like conformation is the thermodynamically favored state. conicet.gov.ar

Conformational analysis based on molecular mechanics calculations and analyses of vicinal H/H NMR coupling constants for compounds like syn- and anti-2-methylbicyclo[3.1.0]hexan-3-one indicate that they adopt boat-like sofa conformations. documentsdelivered.com These findings are further corroborated by density functional theory (DFT) calculations, which show boat-like conformers to be significantly more stable than their chair-like counterparts. researchgate.net The primary reason for this stability is the minimization of eclipsing strain that would be more pronounced in alternative conformations. Single-crystal X-ray diffraction studies have provided definitive experimental proof, confirming the boat conformation of the bicyclic framework in the solid state. rsc.org

The bicyclo[3.1.0]hexane system is characterized by considerable ring strain, primarily originating from the three-membered cyclopropane ring fused to the cyclopentane (B165970) ring. ontosight.ai This inherent strain is a defining feature that significantly influences the molecule's geometry, stability, and chemical reactivity. nih.govontosight.ai The fusion prevents the cyclopentane portion from adopting its preferred, more relaxed conformations, leading to a flattened five-membered ring system compared to an unsubstituted cyclopentane. rsc.org

This strain, sometimes referred to as "cyclopropylic strain," creates a notable steric repulsion between adjacent substituents fixed in a cis-eclipsed orientation on the cyclopropane ring. mdpi.comnih.gov While the strain energy in bicyclo[3.1.0]hexane is significant, it is lower than that of more constrained systems like bicyclo[1.1.0]butane. This intermediate level of strain makes the scaffold a valuable synthetic intermediate, as the strain can be harnessed to drive certain chemical transformations, although catalytic activation is often required for reactions that might proceed spontaneously in more highly strained molecules. nih.gov

Substituents on the bicyclo[3.1.0]hexane ring can influence the conformational equilibrium and the precise geometry of the molecule. The rigid nature of the framework means that the conformation of side chains is significantly restricted. nih.gov For instance, in the design of bioactive molecules, the bicyclo[3.1.0]hexane scaffold has been used to lock substituent groups into specific syn or anti orientations relative to the fused rings. nih.gov

In the case of 2-methylbicyclo[3.1.0]hexan-3-ones, the methyl group acts as a stereochemical perturber. documentsdelivered.com Conformational analysis revealed that both the exo (syn) and endo (anti) isomers maintain the boat-like sofa conformation with minimal distortion from the parent bicyclo[3.1.0]hexan-3-one structure. documentsdelivered.com The orientation of the substituent dictates its spatial relationship to the rest of the molecule, which is critical for its interaction with other molecules, such as biological receptors. mdpi.com Studies have shown that the stable conformation is often one where the smallest group on a substituted carbon orients itself inward toward the cyclopropane ring to minimize steric repulsion. mdpi.com

Advanced Spectroscopic and Diffraction Techniques for Precise Structure Determination

A combination of advanced analytical techniques is necessary to fully elucidate the complex three-dimensional structure of bicyclo[3.1.0]hexan-3-one systems.

Single-crystal X-ray diffraction is a powerful tool for unambiguously determining the solid-state conformation and absolute configuration of bicyclo[3.1.0]hexane derivatives. rsc.org Crystallographic studies have consistently confirmed that the bicyclo[3.1.0]hexane skeleton exists in a boat conformation. rsc.org These analyses provide precise data on bond lengths, bond angles, and torsional angles, revealing a notable flattening of the five-membered ring compared to a standard cyclopentane. rsc.org

For example, the crystal structure of a bicyclo[3.1.0]hexane derivative was resolved in the space group P 1 21/n 1, yielding high-quality structural data that solidified the boat conformation assignment. Furthermore, X-ray crystallography is instrumental in determining the absolute configuration of chiral centers within the molecule, often by comparison with known configurations of other groups within the crystal or through anomalous dispersion methods. researchgate.net

Crystallographic Data for a Bicyclo[3.1.0]hexane Derivative

Parameter	Value	Reference
Crystal System	Monoclinic
Space Group	P 1 21/n 1
a (Å)	9.1290
b (Å)	8.7002
c (Å)	11.6958
β (°)	109.280
Z (molecules/unit cell)	4
Residual Factor (R)	0.0414

Gas-phase microwave spectroscopy provides highly accurate information about the molecular geometry of bicyclo[3.1.0]hexan-3-one, free from intermolecular interactions present in the solid state. acs.org This technique allows for the precise determination of rotational constants, from which detailed structural parameters can be derived. acs.org

Studies on the parent compound, bicyclo[3.1.0]hexan-3-one, have used microwave spectroscopy to investigate its molecular geometry, the potential function for the ring-bending motion, and its electric dipole moment. acs.org Such investigations, often combined with far-infrared spectroscopy, provide a comprehensive picture of the molecule's conformational dynamics and energy landscape. conicet.gov.ar The data obtained from these gas-phase studies serve as a crucial benchmark for validating and refining the results from computational methods like density functional theory. conicet.gov.ar

Mechanistic Investigations and Reactivity Profiles of Bicyclo 3.1.0 Hexan 3 One and Its Derivatives

Reactivity Peculiarities of the Ketone Functionality within the Bicyclic Scaffold

The ketone group at the C-3 position of the 1-Methylbicyclo[3.1.0]hexan-3-one scaffold is central to its chemical persona. Its reactivity is significantly influenced by the rigid, strained bicyclic system. A notable analogue, thujone, which is 1-isopropyl-4-methylbicyclo[3.1.0]hexan-3-one, provides insights into the ketone's behavior. For instance, thujone acts as a competitive antagonist of the GABAA receptor, a reactivity profile that suggests the accessibility of the ketone for interactions is modulated by the bicyclic structure. nih.govwikipedia.org The metabolism of thujone, involving hydroxylations and reductions, further underscores that the ketone and adjacent carbons are active sites for chemical transformation, despite the steric hindrance imposed by the bicyclic framework. europa.euresearchgate.net

The presence of the C-1 methyl group in 1-Methylbicyclo[3.1.0]hexan-3-one is expected to exert stereoelectronic effects on the reactivity of the ketone. This substitution can influence the approach of nucleophiles and the stability of intermediates formed during reactions.

Kinetics and Regioselectivity of Ring-Opening Reactions

The strained cyclopropane (B1198618) ring within the bicyclo[3.1.0]hexane system is susceptible to ring-opening reactions under various conditions, including thermal, photochemical, and radical-mediated processes. The regioselectivity of this cleavage is a key aspect of its chemistry.

Studies on Bicyclo[3.1.0]hexanylmethyl Radical Rearrangements

Kinetic data for these rearrangements have been determined using the PTOC-thiol competition method. The rate equations for the ring-expansion and non-expansion pathways highlight the competition between these two routes. The use of slower trapping agents has been shown to favor the ring-expansion product.

Table 1: Rate Equations for the Rearrangement of the 1-Bicyclo[3.1.0]hexanylmethyl Radical

Rearrangement Pathway	Rate Equation (log(k/s⁻¹))
Ring-Expansion	(12.5 ± 0.1) - (4.9 ± 0.1)/θ
Non-Expansion	(11.9 ± 0.6) - (6.9 ± 0.8)/θ

Thermochemical and Kinetic Aspects of Ring-Expansion Pathways

The thermal rearrangement of bicyclo[3.1.0]hexane systems often involves the cleavage of the cyclopropane ring. For instance, the thermal isomerization of methylbicyclobutanes has been studied to understand the steric course of such rearrangements, providing a basis for understanding the behavior of more complex bicyclo[3.1.0]hexane derivatives. acs.org Theoretical studies on the thermal ring opening of 1H-bicyclo[3.1.0]hexa-3,5-dien-2-one indicate that the process can involve multiple potential energy surfaces, including singlet and triplet states, leading to complex reaction pathways. rsc.org The presence of the methyl group at the bridgehead in 1-Methylbicyclo[3.1.0]hexan-3-one is anticipated to influence the activation energies and product distributions of these thermal rearrangements.

Fragmentation and Intramolecular Rearrangement Processes

Beyond simple ring-opening, 1-Methylbicyclo[3.1.0]hexan-3-one can undergo various fragmentation and intramolecular rearrangement reactions. Photochemical reactions, in particular, can induce unique transformations. For example, the solution-phase photodecarbonylation of the bicyclo[3.1.0]hexan-3-one system has been reported, suggesting a potential fragmentation pathway for the title compound. acs.org

Furthermore, acid-catalyzed pinacol-type rearrangements have been observed in related systems. For instance, the rearrangement of 1-silyloxybicyclo[3.1.0]hexan-2-ols, catalyzed by acids like p-TsOH·H₂O, leads to the formation of bicyclo[2.1.1]hexan-2-ones. nih.gov This suggests that under acidic conditions, 1-Methylbicyclo[3.1.0]hexan-3-one could potentially undergo skeletal rearrangements.

Competing Reaction Pathways, such as [3 + 2] Cycloadditions, under Specific Conditions

In addition to unimolecular rearrangements and fragmentations, the bicyclo[3.1.0]hexane system can participate in cycloaddition reactions. A notable example is the convergent synthesis of bicyclo[3.1.0]hexanes through a [3 + 2] annulation of cyclopropenes with aminocyclopropanes, a reaction that proceeds under mild photoredox conditions. rsc.orgresearchgate.net This method allows for the construction of the bicyclic scaffold with high diastereoselectivity.

The potential for 1-Methylbicyclo[3.1.0]hexan-3-one to act as a synthon in such cycloadditions, either as a precursor or a participant, opens avenues for the synthesis of more complex molecular architectures. The presence of the ketone functionality could influence the reactivity and selectivity of these cycloaddition reactions.

Stereoelectronic Control and Regiochemical Selectivity in Reactions

Stereoelectronic effects play a crucial role in dictating the outcome of reactions involving the bicyclo[3.1.0]hexane framework. The rigid, three-dimensional structure of 1-Methylbicyclo[3.1.0]hexan-3-one imposes strict stereochemical constraints on incoming reagents and influences the stability of transition states.

The regioselectivity of reactions, such as ring-opening, is highly dependent on the substitution pattern and the nature of the reagents. In the case of the 1-bicyclo[3.1.0]hexanylmethyl radical, the competition between ring-expansion and non-expansion pathways is a clear example of regiochemical control. The methyl group at the C-1 position in 1-Methylbicyclo[3.1.0]hexan-3-one is expected to further influence this selectivity by altering the steric and electronic environment of the radical center.

Computational Chemistry and Theoretical Studies on 1 Methylbicyclo 3.1.0 Hexan 3 One Systems

Density Functional Theory (DFT) Calculations for Elucidating Molecular Properties

Density Functional Theory (DFT) has become a central method for investigating the molecular properties of bicyclo[3.1.0]hexane systems due to its favorable balance of computational cost and accuracy.

The bicyclo[3.1.0]hexane framework, possessing a fused three- and five-membered ring system, can adopt several conformations. Comprehensive conformational searches are essential to identify the most stable geometries and understand the molecule's dynamic behavior. For derivatives of bicyclo[3.1.0]hexane, extensive conformational searches have been performed, often utilizing levels of theory such as B3LYP with large basis sets like 6-311++G**. researchgate.net These studies have consistently found that for the bicyclo[3.1.0]hexane ring, boat-like conformers are significantly more stable than chair-like conformers. researchgate.net This preference is attributed to the minimization of eclipsing strain in the boat conformation compared to the chair form. The five-membered ring portion of the scaffold is also noted to be considerably flatter than what is observed in simple cyclopentane (B165970) structures.

Energy minimization calculations refine the geometries of these conformers, providing their relative stabilities. For substituted systems, the position and orientation of functional groups, such as the methyl group in 1-methylbicyclo[3.1.0]hexan-3-one, are critical in determining the final conformational hierarchy. In more complex derivatives, intramolecular interactions like hydrogen bonding have been identified as dominant factors in dictating the relative stability among different conformers. researchgate.net

Table 1: Conformational Preferences in Bicyclo[3.1.0]hexane Systems

Conformation Type	Relative Stability	Key Structural Feature
Boat-like	More Stable	Minimizes eclipsing strain
Chair-like	Less Stable	Higher degree of eclipsing strain

The bicyclo[3.1.0]hexane skeleton is characterized by significant ring strain, which is a key determinant of its reactivity. Computational analyses using DFT have been employed to quantify this strain energy. Studies show that bicyclo[3.1.0]hexane has a considerably lower strain energy than more constrained systems like bicyclo[1.1.0]butane. This lower, yet significant, strain energy influences its chemical behavior, making it less prone to spontaneous strain-driven reactions compared to its more highly strained counterparts.

The reactivity of the bicyclo[3.1.0]hexane system often requires catalytic activation for transformations that might proceed spontaneously in molecules with higher strain energy. Theoretical models, such as homodesmotic and hyperhomodesmotic reactions, are used to systematically calculate and compare the strain energies of various bicyclic frameworks, providing a quantitative basis for understanding their relative reactivities. The distortion energies of transition states, which correlate with activation energies, are also analyzed using DFT to predict reaction outcomes. researchgate.net

Table 2: Comparative Strain Energy in Bicyclic Systems

Bicyclic System	Relative Strain Energy	Implication for Reactivity
Bicyclo[1.1.0]butane	Very High	Prone to spontaneous strain-driven reactions
Bicyclo[3.1.0]hexane	Moderate	Often requires catalysis for reactions

For chiral molecules like the enantiomers of 1-methylbicyclo[3.1.0]hexan-3-one, determining the absolute configuration is a crucial analytical task. Chiroptical spectroscopic methods, including Electronic Circular Dichroism (ECD), Optical Rotatory Dispersion (ORD), and Vibrational Circular Dichroism (VCD), have emerged as powerful, non-destructive techniques for this purpose, especially when combined with quantum chemical calculations. researchgate.netresearchgate.net

The process involves comparing experimentally measured spectra with spectra simulated for a specific enantiomer using time-dependent DFT (TD-DFT). researchgate.netnih.gov Researchers perform DFT simulations of ECD, ORD, and VCD spectra for all low-energy conformers identified through conformational searches. researchgate.net Functionals such as B3LYP paired with basis sets like 6-311++G** or aug-cc-pVDZ are commonly used for these simulations. researchgate.net To accurately model experimental conditions, solvent effects are often included using implicit models like the continuum polarization model (PCM). researchgate.net A match between the simulated spectrum of a chosen enantiomer and the experimental spectrum allows for a confident assignment of the absolute configuration. researchgate.net This combined approach of using multiple chiroptical techniques has been shown to determine the absolute configurations of complex bicyclo[3.1.0]hexane derivatives with high confidence. researchgate.net

DFT calculations are invaluable for mapping the intricate mechanisms of chemical reactions involving the 1-methylbicyclo[3.1.0]hexan-3-one system. By calculating the geometries and energies of reactants, products, intermediates, and transition states, a complete reaction profile can be constructed. ruhr-uni-bochum.de This allows for the elucidation of reaction pathways and the identification of the rate-determining step.

For instance, DFT has been used to investigate the mechanisms of palladium-catalyzed cross-coupling reactions, which are relevant for functionalizing bicyclic systems. ruhr-uni-bochum.de Such studies can compare different potential catalytic cycles, for example, those involving neutral versus anionic palladium species, and determine the most favorable pathway based on activation energies. ruhr-uni-bochum.de In the study of photochemical reactions, such as the photodecarbonylation of bicyclo[3.1.0]hexanones, computational methods are used to explore the excited-state landscape and understand the reaction dynamics. colab.wsacs.org These mechanistic investigations provide predictive insights that can guide the optimization of reaction conditions and the design of more efficient catalysts. ruhr-uni-bochum.de

Molecular Mechanics Calculations for Structural and Conformational Predictions

While DFT provides high accuracy, molecular mechanics (MM) calculations offer a computationally faster alternative for initial structural and conformational predictions. MM methods are particularly useful for performing broad conformational searches on flexible molecules to identify a set of low-energy conformers that can then be subjected to more rigorous DFT calculations for refinement. This hierarchical approach is common in the conformational analysis of complex organic molecules. researchgate.net For the bicyclo[3.1.0]hexane system, MM can provide initial predictions of the preferred boat-like conformation and the general structural parameters before more precise DFT optimization. researchgate.net

Advanced Quantum Chemical Methods for Understanding Electronic Structure and Bonding

Beyond DFT, more advanced quantum chemical methods are employed to gain a deeper understanding of the electronic structure, bonding, and excited-state properties of challenging systems. For photochemical reactions, which involve electronic excitations, methods that can accurately describe multi-reference character are often necessary. acs.org

Complete Active Space Self-Consistent Field (CASSCF) calculations, followed by corrections using methods like CASPT2, are used to study the photophysics and reactivity of bicyclic systems. acs.org These multireference methods provide detailed insights into the nature of electronic excitations (e.g., n → π* transitions) and can map reaction pathways on excited-state potential energy surfaces, including identifying minimum energy crossing points between different electronic states. acs.org Wavefunction analysis programs can then be used to analyze the results from these high-level calculations, providing information on properties like electron density, bond order, and orbital compositions. researchgate.net These advanced methods are crucial for explaining phenomena that are beyond the scope of standard DFT, such as the stereoselectivity observed in certain photochemical transformations of bicyclic azoalkanes to form strained bicyclobutanes. acs.org

Applications and Design Principles in Organic Synthesis and Medicinal Chemistry

1-Methylbicyclo[3.1.0]hexan-3-one as a Chiral Building Block in Complex Molecule Synthesis

The chiral bicyclo[3.1.0]hexane skeleton is a significant structural motif found in numerous natural and unnatural compounds that exhibit important biological activities. researchgate.netd-nb.info These skeletons are highly valued as chiral building blocks in organic synthesis due to their unique chemical reactivity, which allows for specific fragmentation and rearrangement reactions. researchgate.net The rigid, three-dimensional shape of the bicyclo[3.1.0]hexane scaffold makes it an excellent starting point for constructing complex molecular architectures that are otherwise difficult to access. researchgate.netnih.gov

Researchers have developed catalytic enantioselective methods, such as the intramolecular cyclopropanation of unactivated alkenes, to construct enantioenriched bicyclo[3.1.0]hexane skeletons. d-nb.info These methods can create formidable structures, including those with two adjacent all-carbon quaternary stereocenters, from simple starting materials. d-nb.info The utility of these building blocks is demonstrated by their facile transformation into a variety of useful chiral synthetic intermediates, highlighting their importance in synthetic chemistry. d-nb.info This strategic use of the bicyclo[3.1.0]hexane core allows chemists to convert simple, flat molecules into complex 3D scaffolds in a single, efficient step. researchgate.netnih.gov

Design and Synthesis of Conformationally Constrained Analogues

The rigid nature of the bicyclo[3.1.0]hexane system makes it an ideal scaffold for creating conformationally restricted bioisosteres of more flexible endogenous molecules. By locking a molecule into a specific spatial arrangement, researchers can probe the bioactive conformations required for interaction with biological targets like receptors and enzymes. This strategy has been successfully applied to mimic the furanose rings in nucleosides and to restrict the conformations of neurotransmitters. researchgate.netmdpi.comnih.gov

For instance, bicyclo[3.1.0]hexane derivatives have been synthesized as conformationally restricted analogues of β-arabinofuranosyl and α-galactofuranosyl rings. researchgate.netnih.govacs.org This approach helps in understanding the structural requirements for biological activity. Similarly, the scaffold has been used to create conformationally restricted analogues of histamine (B1213489) and γ-aminobutyric acid (GABA). mdpi.com In the case of histamine analogues, the bicyclo[3.1.0]hexane backbone provided potent and selective ligands for the H3 receptor subtype over the H4 subtype. mdpi.com This demonstrates the utility of this scaffold in developing selective ligands by rigidly controlling the molecule's conformation. mdpi.com

A significant application of the bicyclo[3.1.0]hexane scaffold is in the synthesis of conformationally locked carbocyclic nucleoside analogues. acs.org Natural nucleosides exist in a dynamic equilibrium between two major puckered conformations of the furanose ring, termed North (N) and South (S). Replacing the flexible sugar ring with a rigid bicyclo[3.1.0]hexane system can lock the analogue into either an N- or S-type conformation, which can lead to enhanced binding affinity and selectivity for specific biological targets. acs.org

The (N)-methanocarba scaffold, a common name for the bicyclo[3.1.0]hexane system in this context, is known to favor the North conformation, which often increases potency and selectivity for certain receptors, such as the A3 adenosine (B11128) receptor. mdpi.comresearchgate.net Synthetic routes to these analogues often begin with readily available starting materials like D-ribose or involve key steps such as intramolecular olefin-ketocarbene cycloadditions to form the core bicyclic structure. acs.orgmdpi.com General synthetic strategies have also been developed to allow for functionalization at specific positions, such as the tip of the cyclopropane (B1198618) ring, further expanding the diversity of accessible carbocyclic nucleosides. acs.org

The unique conformational properties of the bicyclo[3.1.0]hexane scaffold have been exploited in the design of potent and selective ligands for various G-protein coupled receptors (GPCRs).

A3 Adenosine Receptor (A3AR) Agonists: The introduction of the bicyclo[3.1.0]hexane moiety (as the (N)-methanocarba scaffold) in place of the furanose ring in adenosine analogues is a well-established strategy to increase A3AR potency and selectivity over other adenosine receptor subtypes. mdpi.comresearchgate.net Structure-activity relationship (SAR) studies have explored modifications at various positions of the purine (B94841) ring and the bicyclic system to optimize binding. mdpi.com For example, combining the (N)-methanocarba core with specific substituents at the N6 and C2 positions of the adenine (B156593) base has led to the development of highly potent and selective A3AR agonists. scispace.com One study identified a derivative with a dibenzylamino group at the 6-position and a methylthio group at the 2-position as a highly selective A3AR ligand with a moderate affinity. mdpi.comresearchgate.net

Table 1: Binding Affinities (Ki, µM) of Selected Bicyclo[3.1.0]hexane-Based Nucleosides at Adenosine Receptors

Compound	Substituents	A1 Ki (µM)	A2A Ki (µM)	A3 Ki (µM)
30	2-SMe, 6-N(Bn)₂	>10	>10	0.38
36	2-H, 6-NH₂	1.48	2.50	0.53
13	2-SMe, 6-NHBn	4.88	>10	0.44
14	2-NH₂, 6-NHBn	>10	>10	0.50
15	2-NH₂, 6-NH(PMB)	>10	>10	0.50

Data sourced from Molecules (2022). mdpi.com Bn = benzyl, PMB = p-methoxybenzyl.

Neuropeptide Y (NPY) Y1 Antagonists: A novel class of NPY Y1 antagonists has been developed based on a bicyclo[3.1.0]hexanylpiperazine structure. nih.gov This research demonstrated that using the rigid bicyclic system as a conformational constraint for a cyclohexane (B81311) ring replacement could positively impact potency. The lead compound from this series, 1-((1α,3α,5α,6β)-6-(3-ethoxyphenyl)-3-methylbicyclo[3.1.0]hexan-6-yl)-4-phenylpiperazine, exhibited an IC₅₀ of 62 nM. nih.gov Scatchard binding analysis revealed that these compounds act as noncompetitive antagonists. nih.gov The lead compound also showed excellent oral bioavailability in rats and was effective in reducing food intake, supporting the potential of Y1 antagonists in therapeutic applications. nih.gov This work suggests that the bicyclo[3.1.0]hexane scaffold can be broadly used as a conformationally constrained isostere for cyclohexane rings in drug design. nih.gov

Strategies for Selective Introduction of Functionality at Specific Positions of the Bicyclic System

The synthetic utility of the bicyclo[3.1.0]hexane scaffold is greatly enhanced by the ability to selectively introduce chemical functionality at various positions on the bicyclic core. This allows for the fine-tuning of molecular properties for specific applications in materials science and medicinal chemistry.

Several strategies have been developed to achieve this regioselective functionalization:

Functionalization via Metathesis and Cyclopropanation: A general approach has been described for functionalizing the C6 "tip" of the cyclopropane ring. This method utilizes a cross-metathesis reaction on a terminal olefin precursor, followed by a carbene-mediated intramolecular cyclopropanation to form the desired functionalized bicyclo[3.1.0]hexane system. acs.org

Ring-Opening Aromatization: Bicyclo[3.1.0]hexan-2-ones can serve as versatile platforms for creating highly substituted aromatic compounds. researchgate.net Under thermal conditions, these ketones undergo a 2π disrotatory electrocyclic ring-opening, followed by aromatization. This transformation allows for the facile construction of uniquely substituted benzoates. In the presence of amines or alcohols, this method can be adapted to produce substituted anilines or ethers, respectively, demonstrating a powerful method for converting the bicyclic core into a functionalized aromatic ring. researchgate.net

Tandem Cycloaddition/Rearrangement Reactions: Efficient and diastereoselective tandem reactions, such as an intramolecular hetero-[5+2] cycloaddition followed by a Claisen rearrangement, have been developed using rhodium catalysts. acs.org This provides atom-economic and regiospecific access to bicyclo[3.1.0]hexane products, with the functionality of the final product being directed by the design of the starting materials. acs.org

Future Directions in the Synthetic Utility and Application of Bicyclo[3.1.0]hexan-3-one Scaffolds

The bicyclo[3.1.0]hexane scaffold, including ketones like 1-methylbicyclo[3.1.0]hexan-3-one, continues to be an area of active research with significant potential for future applications. The development of novel catalytic methods for the efficient and stereoselective construction of these bicyclic systems remains a high priority. d-nb.info Such advancements will broaden the accessibility and structural diversity of these important building blocks.

Future work will likely focus on several key areas:

Expansion of Medicinal Chemistry Applications: The proven success in creating selective receptor ligands will drive further exploration of bicyclo[3.1.0]hexane scaffolds for other biological targets. mdpi.com The rigid framework is an excellent tool for dissecting structure-activity relationships and designing drugs with improved selectivity and reduced off-target effects.

Development of Novel Synthetic Methodologies: There is ongoing interest in discovering new reactions that utilize the inherent strain and unique geometry of the bicyclo[3.1.0]hexane system. This includes exploring novel cycloaddition reactions, ring-opening cascades, and denitrogenative annulations to access new heterocyclic systems. researchgate.netresearchgate.net

Applications in Complex Molecule Synthesis: The ability to convert simple, planar starting materials into complex, three-dimensional bicyclic products in a single step is a powerful strategy. nih.gov Future synthetic efforts will likely leverage this to streamline the total synthesis of complex natural products and other architecturally challenging molecules.

Table of Mentioned Compounds

Compound Name
1-Methylbicyclo[3.1.0]hexan-3-one
1-((1α,3α,5α,6β)-6-(3-ethoxyphenyl)-3-methylbicyclo[3.1.0]hexan-6-yl)-4-phenylpiperazine
γ-aminobutyric acid (GABA)
Adenosine
Histamine
D-ribose
Benzyl

Advanced Analytical and Spectroscopic Characterization Techniques in 1 Methylbicyclo 3.1.0 Hexan 3 One Research

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique in the study of bicyclo[3.1.0]hexanone systems, providing profound insights into their molecular structure and behavior in solution.

High-resolution ¹H and ¹³C NMR are the primary methods for the structural verification of 1-Methylbicyclo[3.1.0]hexan-3-one. The ¹H NMR spectrum provides information on the number of different types of protons, their connectivity through spin-spin coupling, and their spatial arrangement. For instance, in derivatives like α-thujone, a distinct peak for the CH₂ group in the cyclopentanone (B42830) moiety can be observed. researchgate.net

¹³C NMR spectroscopy is particularly powerful for defining the carbon skeleton. cdnsciencepub.comcdnsciencepub.com The chemical shift of the carbonyl carbon (C3) is characteristically found at a low field position. cdnsciencepub.com The signals for other carbons can be assigned using techniques like off-resonance decoupling to determine the number of attached protons. cdnsciencepub.com The bicyclo[3.1.0]hexane framework imposes significant conformational constraints, with studies suggesting that these systems predominantly adopt a boat-like conformation to minimize steric strain. oup.com

Table 1: Representative ¹³C NMR Chemical Shifts for a Substituted Bicyclo[3.1.0]hexan-3-one Derivative Data is for a representative substituted derivative and serves as an illustrative example.

Atom	Chemical Shift (ppm)
C1	45.1
C2	42.5
C3	218.5
C4	36.1
C5	29.3
C6	24.7
Source: Representative data.

Dynamic NMR (DNMR) techniques are employed to study the kinetics of conformational changes and other dynamic processes in solution. For certain substituted bicyclo[3.1.0]hexanone derivatives, dynamic ¹H NMR line broadening has been observed. cdnsciencepub.com This phenomenon provides evidence for the involvement of highly reactive, transient species such as a cyclohexyl oxyallyl intermediate, which can be formed by the cleavage of the internal C1-C5 bond. cdnsciencepub.com The study of these intermediates is crucial for understanding the rearrangement pathways of these bicyclic systems. cdnsciencepub.com

The precise chemical shifts, or shieldings, of carbon atoms in ¹³C NMR spectra are highly sensitive to the local geometric environment, making them a powerful tool for stereochemical assignments in bicyclic ketones. cdnsciencepub.comcdnsciencepub.com The trends observed in ¹³C shieldings upon methyl substitution follow well-defined patterns that aid in these assignments. cdnsciencepub.comcdnsciencepub.com A key principle used is the gamma-gauche (γ) effect, where a substituent causes an upfield shift (increased shielding) for a carbon atom that is three bonds away and in a gauche conformation. This effect is a reliable indicator for determining the relative stereochemistry of substituents on the bicyclic ring system. cdnsciencepub.comcdnsciencepub.com

Integration of Multiple Chiroptical Methods for Enhanced Stereochemical Characterization Confidence

For chiral molecules like the enantiomers of 1-Methylbicyclo[3.1.0]hexan-3-one, chiroptical methods such as Circular Dichroism (CD) and Optical Rotatory Dispersion (ORD) are essential for determining the absolute configuration. The combination of these techniques provides a higher degree of confidence in stereochemical assignments. The CD spectra of bicyclic ketones are often interpreted using empirical rules like the Octant Rule, which relates the sign of the Cotton effect to the spatial disposition of substituents around the carbonyl chromophore. acs.org Studies on 2-methylbicyclo[3.1.0]hexan-3-ones have utilized circular dichroism to investigate their conformation, demonstrating the utility of this technique for this class of compounds. acs.org

Chromatographic and Mass Spectrometric Techniques for Purity and Identity Confirmation

Chromatographic and mass spectrometric methods are routinely used in combination to separate, identify, and quantify 1-Methylbicyclo[3.1.0]hexan-3-one and its isomers, as well as to confirm the purity of synthesized samples.

Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS), is a standard technique for analyzing volatile compounds. updatepublishing.comresearchgate.net The identity of a compound can be preliminarily established by its retention time on the GC column. updatepublishing.comresearchgate.net

Mass Spectrometry (MS), particularly when coupled with GC, provides definitive structural information. Electron Ionization (EI) mass spectra show a molecular ion peak corresponding to the compound's molecular weight and a characteristic fragmentation pattern that serves as a fingerprint for identification. nist.govnist.gov For confirmation, these fragmentation patterns are compared against spectral libraries, such as those from the National Institute of Standards and Technology (NIST). updatepublishing.comresearchgate.net High-resolution mass spectrometry (HRMS) can be used to determine the exact molecular formula of the compound. rsc.org

Table 2: Example of GC-MS Data for a Bicyclo[3.1.0]hexane Derivative Data is for a representative derivative found in natural product analysis.

Compound Name	Retention Time (min)	Method of Identification
6-Isopropylidene-1-methylbicyclo[3.1.0]hexane	17.218	GC-MS, Library Comparison
Source: Data from analysis of Atractylodes species. updatepublishing.comresearchgate.net